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Compound of Interest

Compound Name: PF-4878691

Cat. No.: B1679702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-4878691 is a potent, orally active, small-molecule agonist of Toll-like receptor 7 (TLR7).[1]

As a TLR7 agonist, PF-4878691 stimulates the innate immune system, leading to the

production of various cytokines, including type I interferons (IFN), and subsequent activation of

adaptive immune responses. This activity makes it a valuable tool for research in immunology,

virology, and oncology. These application notes provide a detailed protocol for the oral gavage

administration of PF-4878691 to mice, including vehicle preparation, dosage guidelines, and

relevant pharmacodynamic considerations.

Data Presentation
While specific pharmacokinetic data (Cmax, Tmax, AUC) for oral administration of PF-4878691
in mice is not readily available in the public domain, the following table summarizes the

reported dosage and its observed effects. Researchers should perform pilot studies to

determine the optimal dose and timing for their specific experimental model and endpoints.
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Parameter Value Species/Strain Notes Reference

Dosage Range 10 - 150 mg/kg
BALB/c and

C57BL/6 mice

Single oral

gavage

administration.

[1]

Reported Effects

Dose- and time-

dependent

lymphopenia,

induction of 2',5'-

oligoadenylate

synthetase

(OAS),

cardiovascular

changes, and

increased TLR7

receptor RNA.

BALB/c and

C57BL/6 mice
[1]

Signaling Pathway
PF-4878691 exerts its biological effects by activating the TLR7 signaling pathway. Upon

binding to TLR7 within the endosome of immune cells, such as plasmacytoid dendritic cells

(pDCs), it initiates a signaling cascade. This cascade is primarily mediated by the adaptor

protein MyD88, leading to the activation of transcription factors like NF-κB and IRF7. This

results in the production of pro-inflammatory cytokines and a robust type I interferon response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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